Cas no 1803604-81-0 (3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1)
• CAS No: 1803604-81-0
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 5220746
• PubChem ID: 75481497
• Update Time: 2025-06-14

3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H13NOS.ClH/c11-5-8-3-10-4-9(8)7-1-2-12-6-7;/h1-2,6,8-11H,3-5H2;1H
• InChI Key： UQLVKSZJIMTXGK-UHFFFAOYSA-N
• SMILES： C(C1CNCC1C1=CSC=C1)O.Cl

Additional information on 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1)

Comprehensive Overview of 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) (CAS No. 1803604-81-0)

3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) is a specialized organic compound with the CAS number 1803604-81-0, widely recognized in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are increasingly studied for their potential applications in drug development and material science. The presence of a thienyl group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in heterocyclic compounds like 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) is driven by their versatility in medicinal chemistry. Researchers are exploring its potential in designing novel central nervous system (CNS) therapeutics, as pyrrolidine derivatives are known to interact with neurotransmitter systems. Recent studies have also highlighted its role in the development of small molecule inhibitors for various biological targets.

From a synthetic perspective, CAS 1803604-81-0 is often utilized in multi-step organic synthesis due to its unique structural features. The compound's hydrochloride salt form improves its solubility, facilitating its use in aqueous reaction conditions. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where solubility is a critical factor.

The pharmaceutical industry's focus on targeted drug delivery has brought attention to compounds like 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1). Its molecular structure allows for structural modifications that can enhance bioavailability and receptor binding affinity. These characteristics make it a promising candidate for the development of next-generation therapeutics addressing unmet medical needs.

In material science, the thienyl-pyrrolidine moiety of this compound has shown potential in the design of organic electronic materials. The conjugated system formed by the thiophene ring contributes to interesting electrochemical properties, making it relevant for organic semiconductor applications. This dual applicability in both life sciences and materials engineering underscores the compound's scientific importance.

Quality control and characterization of CAS 1803604-81-0 involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are crucial for research applications. The compound's stability profile has been extensively studied, with particular attention to its storage conditions and shelf life under various environmental factors.

The commercial availability of 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) through specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current market trends indicate growing demand for such fine chemicals, driven by expanding research in drug discovery and material innovation. Suppliers typically provide detailed technical data sheets and certificates of analysis to support research applications.

Future research directions for this compound may explore its potential in green chemistry applications, particularly in developing more sustainable synthetic routes. The compound's structural features could be leveraged in designing biodegradable materials or eco-friendly catalysts. Additionally, computational chemistry approaches are being employed to predict new structure-activity relationships that could unlock further applications.

Regulatory aspects concerning 1803604-81-0 follow standard chemical safety protocols, with emphasis on proper laboratory handling procedures and waste disposal methods. While not classified as hazardous under normal conditions, researchers are advised to consult material safety data for specific handling recommendations. The compound's status remains favorable for scientific research across most global jurisdictions.

In conclusion, 3-Pyrrolidinemethanol, 4-(3-thienyl)-, hydrochloride (1:1) represents an important building block in modern chemical research. Its unique combination of pharmacological potential and material science applications positions it as a compound of significant interest. As research continues to uncover new properties and applications, this molecule is likely to maintain its relevance in advancing both therapeutic development and technological innovation across multiple scientific disciplines.